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Compound of Interest

Compound Name:
2,6-diamino-5-nitropyrimidin-

4(3H)-one

CAS No.: 3346-23-4

Cat. No.: B1460640

Get Quote

A Note on the Subject Compound: Initial inquiry for CAS number 3346-23-4 identified the

compound as 2,6-diamino-5-nitropyrimidin-4(1H)-one. However, the specified topic of interest

was "3-Methyl-1-pentyl-1H-pyrazole-5-carboxylic acid." Publicly available scientific literature

lacks substantial data on this specific pentyl-substituted pyrazole. Consequently, this guide will

focus on a closely related, well-documented, and industrially significant analogue: 1-Methyl-3-

propyl-1H-pyrazole-5-carboxylic acid. This compound serves as a critical precursor in the

synthesis of prominent pharmaceutical agents and provides a robust foundation for

understanding the chemical properties and applications of this class of molecules.

Introduction to 1-Methyl-3-propyl-1H-pyrazole-5-
carboxylic Acid
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid is a heterocyclic organic compound that has

garnered significant attention in the pharmaceutical industry. Its structure, featuring a pyrazole

ring substituted with methyl, propyl, and carboxylic acid groups, makes it a versatile building

block in organic synthesis. The primary driver for its importance is its role as a key intermediate

in the manufacturing of Sildenafil, a widely used medication.[1][2] The pyrazole core is a
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prevalent scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological

activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3][4][5]

Physicochemical and Structural Properties
The molecular structure and properties of 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid

have been well-characterized. These fundamental parameters are crucial for its handling,

reaction optimization, and quality control in synthetic processes.

Property Value Source(s)

CAS Number 139755-99-0 [2]

Molecular Formula C₈H₁₂N₂O₂ [1][2]

Molecular Weight 168.19 g/mol [2]

Appearance Pale brown or pale yellow solid [1][6]

Melting Point 423–427 K (150-154 °C) [1]

Purity Typically ≥ 95% [2]

Storage Conditions
Store at 0-8 °C in a dry, cool,

and well-ventilated place.
[6][7]

Crystal Structure: X-ray crystallography studies reveal that 1-Methyl-3-propyl-1H-pyrazole-5-

carboxylic acid crystallizes in a monoclinic system.[1] The crystal packing is stabilized by

intermolecular hydrogen bonds (O—H⋯N) and C—H⋯O interactions, which form molecular

chains.[1]

Synthesis and Manufacturing
The synthesis of 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid is a multi-step process that

requires careful control of reaction conditions to ensure high yield and purity.[2] A common and

established method involves the hydrolysis of the corresponding ethyl ester.[1]

Experimental Protocol: Hydrolysis of 1-Methyl-3-propyl-
1H-pyrazole-5-carboxylic acid ethyl ester
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This protocol is based on established literature procedures for the synthesis of the title

compound.[1]

Step 1: Reaction Setup

Suspend 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid ethyl ester (1 equivalent) in a 6 N

aqueous solution of sodium hydroxide (3 equivalents).

The mixture is then heated to 353 K (80 °C) for a period of 2 hours with stirring.

Step 2: Work-up and Isolation

After the reaction is complete, the mixture is diluted with water.

The solution is then acidified using concentrated hydrochloric acid.

The resulting precipitate, 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid, is collected by

filtration.

The crude product can be further purified by recrystallization from a suitable solvent system,

such as a methanol/ethyl acetate mixture, to obtain colorless crystals.[1]

Start Materials:
- Ethyl Ester Precursor

- Sodium Hydroxide

Hydrolysis Reaction
(Heat at 80°C for 2h)

Work-up:
- Dilution with Water
- Acidification (HCl)

Isolation:
- Filtration

Purification:
- Recrystallization

Final Product:
1-Methyl-3-propyl-1H-

pyrazole-5-carboxylic acid

Click to download full resolution via product page

Synthetic workflow for 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid.

Applications in Drug Development
The primary application of 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid is as a key building

block in the synthesis of Sildenafil.[1][2] Sildenafil is a potent and selective inhibitor of

phosphodiesterase type 5 (PDE5), an enzyme responsible for the degradation of cyclic

guanosine monophosphate (cGMP) in the corpus cavernosum.[8] By inhibiting PDE5, Sildenafil

enhances the erectile response to sexual stimulation.
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The synthesis of Sildenafil from this pyrazole intermediate involves several subsequent steps,

including nitration, carboxamide formation, reduction of the nitro group, and cyclization to form

the pyrazolopyrimidinone core of the final drug molecule.[9][10]
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Key transformations from the pyrazole intermediate to Sildenafil.
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Beyond its role in Sildenafil synthesis, the pyrazole carboxylic acid scaffold is of broad interest

in medicinal chemistry. Derivatives of pyrazole carboxylic acids have been investigated for a

multitude of biological activities, including:

Antimicrobial and Antifungal Activity[3][4]

Anti-inflammatory Effects[4]

Anticancer Properties[3][6]

Insecticidal Activity[11]

This wide range of bioactivities underscores the importance of pyrazole-based compounds as

privileged structures in the design of new therapeutic agents and agrochemicals.[5][6]

Safety and Handling
Proper handling of 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid and related compounds is

essential in a laboratory and manufacturing setting. Based on safety data for similar pyrazole

carboxylic acid derivatives, the following precautions should be observed:

Causes skin and serious eye irritation.[12][13][14]

May cause respiratory irritation.[12][13][14]

Recommended Handling Procedures:

Use only in a well-ventilated area.[7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[7][15]

Avoid breathing dust.[7]

Wash hands thoroughly after handling.[15]

Store in a tightly closed container in a dry and cool place.[7]
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Conclusion
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid is a compound of significant industrial and

scientific interest, primarily due to its indispensable role in the synthesis of Sildenafil. Its well-

defined chemical properties and established synthetic routes make it a reliable intermediate for

pharmaceutical manufacturing. Furthermore, the broader class of pyrazole carboxylic acids

continues to be a fertile ground for the discovery of new bioactive molecules, with potential

applications spanning from medicine to agriculture. A thorough understanding of the synthesis,

properties, and handling of this key intermediate is crucial for researchers and professionals in

the field of drug development and organic synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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